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Compound of Interest

Compound Name: 2,3,4-Trifluoro-6-nitroaniline

Cat. No.: B115037 Get Quote

An In-depth Technical Guide to 2,3,4-Trifluoro-6-nitroaniline

This technical guide provides a comprehensive overview of the chemical compound 2,3,4-
Trifluoro-6-nitroaniline, tailored for researchers, scientists, and professionals in drug

development. The document details its molecular structure, physicochemical properties,

applications, and a logical workflow of its utilization in various research and industrial sectors.

Molecular Structure and Properties
2,3,4-Trifluoro-6-nitroaniline is an aniline derivative characterized by the presence of three

fluorine atoms and a nitro group attached to the benzene ring.[1] This substitution pattern

imparts unique electronic properties and reactivity to the molecule, making it a valuable

intermediate in organic synthesis.[2][3] The carbon-fluorine bond, being the strongest single

bond in organic chemistry, provides exceptional stability, while the nitro and amino groups offer

versatile reaction sites.[4]

The molecular structure is defined by the systematic placement of functional groups on the

aniline core. The amino (-NH₂) group is at position 1, the nitro (-NO₂) group is at position 6, and

the fluorine (-F) atoms are at positions 2, 3, and 4.

Physicochemical and Identification Data
The key properties and identifiers for 2,3,4-Trifluoro-6-nitroaniline are summarized in the

table below, compiled from various chemical suppliers and databases.
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Property Value Reference(s)

Molecular Formula C₆H₃F₃N₂O₂ [2][5]

Molecular Weight 192.10 g/mol [1][6]

CAS Number 148416-38-0 [1][2]

Appearance
Light yellow to yellow to

orange powder/crystal
[2][7]

Melting Point 58 - 62 °C [2][3]

Purity ≥98% (GC) [2][3]

MDL Number MFCD00174089 [1][2]

PubChem CID 2775763 [2][8]

SMILES String
Nc1c(F)c(F)c(F)cc1--INVALID-

LINK--=O
[1]

InChI Key
ILENVKAVEFKZSD-

UHFFFAOYSA-N
[1]

Applications and Research Significance
2,3,4-Trifluoro-6-nitroaniline is a key building block in the synthesis of complex organic

molecules. Its unique combination of functional groups makes it a preferred intermediate in

several high-value chemical industries.

Pharmaceutical Development: The compound serves as a crucial intermediate in the

synthesis of various pharmaceutical agents.[2][3] The presence of fluorine can enhance

metabolic stability and bioavailability in drug candidates.[4]

Agrochemicals: It is utilized in the formulation of modern agrochemicals, including herbicides

and fungicides, contributing to more effective crop protection solutions.[2][3]

Advanced Materials: The stability and unique electronic properties conferred by the trifluoro-

nitro substitution pattern make it suitable for creating high-performance polymers and

specialty chemicals.[2][4]
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Organic Synthesis: As a versatile chemical intermediate, it allows for diverse chemical

transformations, enabling chemists to explore novel synthetic pathways for new materials

and compounds.[2]

The logical workflow for the application of this compound is illustrated in the diagram below.

Logical Workflow for 2,3,4-Trifluoro-6-nitroaniline Applications
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Caption: Logical workflow of 2,3,4-Trifluoro-6-nitroaniline applications.

Experimental Protocols
While specific, detailed experimental protocols for proprietary industrial processes are not

publicly available, a general synthetic approach can be inferred from related chemical

literature. The synthesis of substituted nitroanilines often involves two key steps: fluorination of

an aromatic precursor followed by selective nitration and/or amination.
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A representative, though not identical, procedure for the synthesis of a related compound, 2,3-

dichloro-6-nitroaniline, from 2,3,4-trichloronitrobenzene is described in patent CN111646907A.

[9] This process involves reacting the starting material with ammonia water in a high-pressure

kettle, using a sulfur-containing compound as a catalyst.[9]

Illustrative Laboratory Synthesis (Hypothetical)

Reaction Setup: A high-pressure autoclave is charged with the fluorinated precursor, a

solvent (e.g., water), a catalyst, and an aminating agent (e.g., aqueous ammonia).

Reaction Conditions: The vessel is sealed and heated to a specific temperature (e.g., 60-100

°C) under pressure (e.g., 0.2-0.5 MPa) for several hours.[9] The reaction progress is

monitored using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Work-up and Purification: Upon completion, the reactor is cooled to room temperature. The

solid product is collected by filtration, washed with water to remove inorganic impurities, and

then dried. Further purification can be achieved by recrystallization from a suitable solvent

(e.g., ethanol) to yield the final product with high purity.

The experimental workflow for a typical synthesis and analysis process is outlined in the

diagram below.
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General Experimental Workflow: Synthesis & Analysis
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Caption: General workflow for chemical synthesis and product analysis.
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Safety and Handling
2,3,4-Trifluoro-6-nitroaniline is classified with hazard statements H315 (causes skin irritation),

H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).[1][8]

Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust

mask (type N95 or equivalent), should be used when handling this compound.[1] It should be

stored in a cool, dry place, with recommended storage temperatures between 2 - 8 °C.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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